Cas no 307510-52-7 (2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 307510-52-7
• MF: C₁₉H₁₆Cl₂N₂OS
• MW: 391.314141273499
• CID: 6031421
• PubChem ID: 1185422
• Update Time: 2025-06-12

2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide
• 2,4-dichloro-N-(4-mesitylthiazol-2-yl)benzamide
• Benzamide, 2,4-dichloro-N-[4-(2,4,6-trimethylphenyl)-2-thiazolyl]-
• 2,4-dichloro-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
• BIM-0047406.P001
• MixCom6_002601
• CBMicro_047657
• AKOS002348278
• 307510-52-7
• F0098-0241

• Inchi： 1S/C19H16Cl2N2OS/c1-10-6-11(2)17(12(3)7-10)16-9-25-19(22-16)23-18(24)14-5-4-13(20)8-15(14)21/h4-9H,1-3H3,(H,22,23,24)
• InChI Key： YGTVROWSHFUEAY-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=C(C)C=C(C)C=C2C)=CS1)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 390.0360397g/mol
• Monoisotopic Mass: 390.0360397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• pka: 6?+-.0.50(Predicted)

Additional information on 2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide

Introduction to 2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 307510-52-7)

2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide, with the CAS number 307510-52-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and is characterized by its unique structural features, which include dichlorobenzene and trimethylphenyl moieties. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of 2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide consists of a benzamide core linked to a thiazole ring through an amide bond. The presence of the dichloro substituents on the benzene ring and the trimethylphenyl group on the thiazole ring imparts specific physicochemical properties that are crucial for its biological activity. These properties include solubility, lipophilicity, and stability, which are essential for drug development.

Recent studies have highlighted the potential of 2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide in various therapeutic areas. One of the most notable applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are responsible for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, 2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide has also demonstrated promising antitumor activity. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by modulating various signaling pathways. For instance, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cell survival and proliferation. Furthermore, it has been shown to downregulate the expression of anti-apoptotic proteins such as Bcl-2 and Bcl-xL.

The pharmacokinetic profile of 2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide has also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. The compound is metabolized primarily by cytochrome P450 enzymes in the liver and is excreted mainly through urine and feces.

Safety and toxicity assessments are critical for any potential drug candidate. Preclinical studies have shown that 2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide has a favorable safety profile at therapeutic doses. It did not exhibit significant cytotoxicity or genotoxicity in various cell lines and animal models. However, further studies are needed to fully evaluate its long-term safety and potential side effects.

The synthesis of 2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. The typical synthetic route involves the reaction of 2-chlorothiobenzamide with 1-bromo-3-methylbenzene followed by coupling with 3-aminothiophenol to form the thiazole ring. Subsequent chlorination and substitution reactions yield the final product.

In conclusion, 2,4-dichloro-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 307510-52-7) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development in medicinal chemistry. Its anti-inflammatory and antitumor properties, coupled with favorable pharmacokinetic and safety profiles, position it as a potential therapeutic agent for various diseases. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential.